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Get Quote

Introduction

LDS-751 is a cell-permeant, far-red fluorescent dye commonly used for identifying nucleated

cells in flow cytometry and for fluorescence microscopy.[1][2] While it is characterized as a

nucleic acid stain, its localization within a cell is highly dependent on cell viability. In live,

healthy cells, LDS-751 is largely excluded from the nucleus and instead accumulates in

mitochondria with active membrane potentials.[3][4][5] This phenomenon is due to the dye's

cationic nature, leading it to sequester in organelles with negative membrane potential.

However, in cells with compromised plasma membranes (i.e., dead or fixed cells), the dye can

enter the nucleus and intercalate with DNA, exhibiting a significant increase in fluorescence.[2]

[6] This dual-staining characteristic makes LDS-751 a versatile tool for assessing cell viability

and mitochondrial function. Its long wavelength emission makes it particularly useful for

multicolor analysis with other common fluorophores.[1][3]

Quantitative Data Summary

The following table summarizes the key spectral and experimental parameters for using LDS-
751 in live cell applications.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1223146#bc-rfq
https://www.benchchem.com/product/b1223146/docs?utm_src=pdf-body#application-notes-lds-751-staining-for-live-cell-imaging
https://docs.aatbio.com/products/protocol/17561.pdf
https://www.lumiprobe.com/p/lds-751-nucleic-acid-stain
https://www.benchchem.com/product/b1223146/docs?utm_src=pdf-body#application-notes-lds-751-staining-for-live-cell-imaging
https://www.aatbio.com/products/lds-751-cas-181885-68-7
https://pubmed.ncbi.nlm.nih.gov/11687236/
https://www.researchgate.net/publication/11666440_Staining_of_cellular_mitochondria_with_LDS-751
https://www.lumiprobe.com/p/lds-751-nucleic-acid-stain
https://pubmed.ncbi.nlm.nih.gov/2460298/
https://www.benchchem.com/product/b1223146/docs?utm_src=pdf-body#application-notes-lds-751-staining-for-live-cell-imaging
https://docs.aatbio.com/products/protocol/17561.pdf
https://www.aatbio.com/products/lds-751-cas-181885-68-7
https://www.benchchem.com/product/b1223146/docs?utm_src=pdf-body#application-notes-lds-751-staining-for-live-cell-imaging
https://www.benchchem.com/product/b1223146/docs?utm_src=pdf-body#application-notes-lds-751-staining-for-live-cell-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Excitation Maximum (on

dsDNA)
~543 nm [1][3][7]

Alternative Excitation 488 nm laser line [1][2][3]

Emission Maximum (on

dsDNA)
~712 nm [1][8][9]

Molecular Weight 471.98 g/mol [1]

Solvent for Stock Solution Dimethylsulfoxide (DMSO) [1]

Recommended Stock

Concentration
5 - 10 mM [1][3]

Recommended Working

Concentration
1 - 10 µM [1]

Incubation Time 15 - 60 minutes [1]

Primary Target in Live Cells
Polarized Mitochondrial

Membranes
[1][4][10]

Fluorescence Enhancement

(upon DNA binding)
~20-fold [1][3]

Experimental Protocols
This section provides a detailed methodology for staining live adherent or suspension cells with

LDS-751 for analysis by fluorescence microscopy or flow cytometry.

I. Materials Required

LDS-751 dye (powder form)

Anhydrous Dimethylsulfoxide (DMSO)

Phosphate-Buffered Saline (PBS) or appropriate cell culture medium (serum-free

recommended for staining)
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Adherent or suspension cells in culture

Standard cell culture equipment (e.g., incubator, centrifuge, pipettes)

Fluorescence microscope with appropriate filters (e.g., for Cy5) or a flow cytometer with a

488 nm or 561 nm laser.

II. Reagent Preparation

LDS-751 Stock Solution (5 mM):

Allow the LDS-751 vial to equilibrate to room temperature before opening.

Prepare the stock solution by dissolving the appropriate mass of LDS-751 powder in

anhydrous DMSO to achieve a final concentration of 5-10 mM.[1][3] For example, to make

a 5 mM stock solution from 5 mg of LDS-751 (MW: 471.98), add 2.12 mL of DMSO.

Mix thoroughly by vortexing until the dye is completely dissolved.

Store the stock solution in small aliquots at -20°C, protected from light and moisture.

LDS-751 Working Solution (1-10 µM):

On the day of the experiment, thaw an aliquot of the LDS-751 stock solution.

Dilute the stock solution to the desired final working concentration (1-10 µM) in serum-free

cell culture medium or PBS.[1] It is recommended to test a range of concentrations to

determine the optimal signal-to-noise ratio for your specific cell type and application.[1]

Note: High concentrations of the dye may lead to non-specific staining.[1]

III. Staining Protocol for Adherent Cells

Culture adherent cells on coverslips, glass-bottom dishes, or microplates appropriate for

imaging. Ensure cells are sub-confluent and healthy.

Aspirate the cell culture medium from the wells.
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Gently wash the cells once with pre-warmed PBS or serum-free medium.

Add the freshly prepared LDS-751 working solution to the cells, ensuring the entire surface

is covered.

Incubate the cells for 15-60 minutes at 37°C, protected from light.[1] The optimal incubation

time may vary between cell types.

(Optional) After incubation, remove the staining solution and wash the cells once or twice

with pre-warmed culture medium or PBS to reduce background fluorescence.

Add fresh, pre-warmed medium to the cells for imaging.

Proceed immediately to analysis with a fluorescence microscope.

IV. Staining Protocol for Suspension Cells

Harvest the cells and centrifuge at a low speed (e.g., 200-400 x g) for 5 minutes to form a

pellet.

Discard the supernatant and resuspend the cell pellet in pre-warmed, serum-free medium or

PBS.

Count the cells and adjust the density to the desired concentration (e.g., 1 x 10⁶ cells/mL).

Add the LDS-751 stock solution directly to the cell suspension to achieve the final working

concentration (1-10 µM) and mix gently.

Incubate the cells for 15-60 minutes at 37°C, protected from light.[1]

(Optional for microscopy, not recommended for flow cytometry) Centrifuge the cells, remove

the supernatant, and resuspend in fresh medium or PBS to reduce background

fluorescence.

Proceed immediately to analysis on a flow cytometer or by fluorescence microscopy.

V. Important Considerations
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Live Cell Specificity: In viable nucleated cells, LDS-751 staining is primarily mitochondrial.[4]

[5] A decrease in fluorescence can indicate mitochondrial depolarization.[4] Be cautious

when interpreting fluorescence as solely indicative of nuclear status in live cell assays.[1][3]

Cytotoxicity: As with any live-cell stain, it is advisable to perform a cytotoxicity assay to

ensure that the chosen staining concentration and incubation time do not adversely affect

cell health.

Multicolor Analysis: Due to its far-red emission, LDS-751 is suitable for multiplexing.

However, spectral overlap can occur. When using it with other fluorophores, particularly

FITC, proper compensation controls are critical for accurate flow cytometry data.[11][12]

Glassware: Ensure all glassware is thoroughly rinsed to remove any residual detergents,

which can cause artifacts and affect staining.[1]
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Caption: Experimental workflow for staining live cells with LDS-751.
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Caption: Mechanism of LDS-751 sequestration in live cell mitochondria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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